N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide

• IUPAC Name: 2-phenylsulfanyl-N-[(4-sulfamoylphenyl)methyl]acetamide
• InChI: InChI=1S/C15H16N2O3S2/c16-22(19,20)14-8-6-12(7-9-14)10-17-15(18)11-21-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,17,18)(H2,16,19,20)
• InChI Key: WYIQYOLDMRCQIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide, also known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. It has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide works by binding to the hydrophobic groove of anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w, thereby preventing them from inhibiting pro-apoptotic proteins Bax and Bak. This allows Bax and Bak to form pores in the mitochondrial outer membrane, leading to the release of cytochrome c and other pro-apoptotic factors, ultimately resulting in apoptosis.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has been shown to induce apoptosis in cancer cells that overexpress anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. It has also been shown to have minimal toxicity in normal cells. N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has been extensively studied in preclinical models and has shown promising results. However, its efficacy in clinical trials has been limited due to the development of resistance mechanisms in cancer cells. Additionally, N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has poor solubility and bioavailability, making it difficult to administer in vivo.

Future Directions

Future research on N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide should focus on developing more potent and selective inhibitors of anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. Additionally, research should focus on developing strategies to overcome resistance mechanisms in cancer cells. Finally, research should focus on developing more effective delivery methods for N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide to improve its solubility and bioavailability.

Synthesis Methods

N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide can be synthesized through a multi-step process involving the reaction of 4-nitrobenzenesulfonyl chloride with 4-aminobenzylamine to form 4-nitrobenzylsulfonamide. This compound is then reacted with 2-(phenylthio)acetic acid to form N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce apoptosis in cancer cells that overexpress anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. N-[4-(aminosulfonyl)benzyl]-2-(phenylthio)acetamide has been shown to be effective against a variety of cancer types, including lymphoma, leukemia, and solid tumors.